Cas no 111320-19-5 (D-Leucine, N-L-a-glutamyl- (9CI))
111320-19-5 structure
Product Name:D-Leucine, N-L-a-glutamyl- (9CI)
CAS No:111320-19-5
MF:C11H20N2O5
MW:260.286903381348
CID:138049
PubChem ID:122173491
Update Time:2025-04-19
D-Leucine, N-L-a-glutamyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- D-Leucine, N-L-a-glutamyl- (9CI)
- H-GLU-LEU-OH
- L-ALPHA-GLUTAMYL-L-LEUCINE
- α-glutamylleucine
- 111320-19-5
- (2R)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]-4-methylpentanoic acid
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- Inchi： 1S/C11H20N2O5/c1-6(2)5-8(11(17)18)13-10(16)7(12)3-4-9(14)15/h6-8H,3-5,12H2,1-2H3,(H,13,16)(H,14,15)(H,17,18)/t7-,8+/m0/s1
- InChI Key： YBAFDPFAUTYYRW-JGVFFNPUSA-N
- SMILES： O=C([C@H](CCC(=O)O)N)N[C@@H](C(=O)O)CC(C)C
Computed Properties
- Exact Mass: 260.13700
- Monoisotopic Mass: 260.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _3.3
- Topological Polar Surface Area: 130A^2
Experimental Properties
- Density: 1.238
- Boiling Point: 552.1°C at 760 mmHg
- Flash Point: 287.7°C
- Refractive Index: 1.513
- PSA: 129.72000
- LogP: 0.88520
D-Leucine, N-L-a-glutamyl- (9CI) Related Literature
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1. 755. Amino-acids and peptides. Part IX. γ-L-Glutamyl-L-alanine, -L-valine, and -L-leucineD. A. Rowlands,G. T. Young J. Chem. Soc. 1952 3937
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2. 399. Amino-acids and peptides. Part I. An examination of the use of carbobenzyloxy-L-glutamic anhydride in the synthesis of glutamyl-peptidesW. J. Le Quesne,G. T. Young J. Chem. Soc. 1950 1954
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3. 400. Amino-acids and peptides. Part II. Synthesis of α- and γ-L-glutamyl-peptides by the azide routeW. J. Le Quesne,G. T. Young J. Chem. Soc. 1950 1959
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Qianxia Liu,Min Yang,Baotang Zhao,Fumin Yang RSC Adv. 2020 10 19844
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Walter Mier,Susanne Kr?mer,Sabine Zitzmann,Annette Altmann,Karin Leotta,Ursula Schierbaum,Martina Schn?lzer,Michael Eisenhut,Uwe Haberkorn Org. Biomol. Chem. 2013 11 2706
111320-19-5 (D-Leucine, N-L-a-glutamyl- (9CI)) Related Products
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